4-[3-(4-Bromophenyl)propanoyl]morpholine-3-carbonitrile

• IUPAC Name: 4-[3-(4-bromophenyl)propanoyl]morpholine-3-carbonitrile
• InChI: InChI=1S/C14H15BrN2O2/c15-12-4-1-11(2-5-12)3-6-14(18)17-7-8-19-10-13(17)9-16/h1-2,4-5,13H,3,6-8,10H2
• InChI Key: XNRAMYNZUQUDST-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(N1C(=O)CCC2=CC=C(C=C2)Br)C#N
• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol

Description

The compound is a derivative of morpholine, which is a common moiety in many pharmaceuticals and other organic compounds. The presence of the bromophenyl group suggests that it might have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques could provide information about the compound’s molecular weight, structural features, and the positions of the bromophenyl and morpholine groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the bromophenyl and morpholine groups. The bromine atom is a good leaving group, which could make the compound susceptible to nucleophilic substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many morpholine derivatives are used as pharmaceuticals, where their mechanism of action often involves interaction with biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound in areas such as pharmaceuticals, organic synthesis, and materials science. Further studies could also investigate its physical and chemical properties, and optimize its synthesis.